Ethyl 3-(2-methoxypyrimidin-5-yl)acrylate

• CAS No.: 224776-35-6
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: ethyl 3-(2-methoxypyrimidin-5-yl)prop-2-enoate
• InChI: InChI=1S/C10H12N2O3/c1-3-15-9(13)5-4-8-6-11-10(14-2)12-7-8/h4-7H,3H2,1-2H3
• InChI Key: IXTSNOYRNWLAIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CN=C(N=C1)OC

Description

Ethyl 3-(2-methoxypyrimidin-5-yl)acrylate is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methoxy-5-bromopyrimidine (75.43 g, 0.399 mol), ethyl acrylate (47.5 ml, 0.439 mol), palladium (II) acetate (1.07 g, 0.0048 mol), tri-o-tolylphosphine (2.92 g, 0.0096 mol) and triethylamine (84 ml) were heated at 135° C. with stirring under argon for 12 h. After allowing to cool the solid mass was dissolved in water and ethyl acetate, filtered, and the aqueous phase separated and further extracted with ethyl acetate. The combined extracts were washed with saturated aqueous ammonium chloride, dried (MgSO4) and evaporated. The solid thus obtained was triturated with ether/light petrol (1:3, 350 ml), filtered, washed and dried, yield 52.41 g (63%). 1H-NMR (CDCl3) δ1.33 (3H, t), 4.06 (3H, s), 4.28 (2H, q), 6.45 (1H, d), 7.58 (1H, d), 8.67 (2H, s); MS (APCI+) found (M+H)=209; C10H12N2O3 requires 208.